Cas no 331631-15-3 (Thiourea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl-)

• Product Name: Thiourea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl-
• CAS No: 331631-15-3
• MF: C₁₇H₁₇N₃S
• MW: 295.401982069016
• MDL: MFCD01185527
• CID: 1455341
• PubChem ID: 785504
• Update Time: 2025-04-20

Thiourea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl-
• ((2-INDOL-3-YLETHYL)AMINO)(PHENYLAMINO)METHANE-1-THIONE
• N-beta-3-indolylethyl-N'-phenylthiourea
• SCHEMBL1520004
• CHEMBL4161138
• 1-(2-(1H-indol-3-yl)ethyl)-3-phenylthiourea
• MFCD01185527
• MS-9927
• AK-968/40326023
• 331631-15-3
• CS-0323536
• STK041105
• 3-[2-(1H-indol-3-yl)ethyl]-1-phenylthiourea
• 1-[2-(1H-indol-3-yl)ethyl]-3-phenylthiourea
• AKOS003237121
• N-[2-(1H-indol-3-yl)ethyl]-N'-phenylthiourea
• Oprea1_826915
• 1-[2-(1H-indol-3-yl)ethyl]-3-phenyl-thiourea

• MDL： MFCD01185527
• Inchi： 1S/C17H17N3S/c21-17(20-14-6-2-1-3-7-14)18-11-10-13-12-19-16-9-5-4-8-15(13)16/h1-9,12,19H,10-11H2,(H2,18,20,21)
• InChI Key： OISAMYRWTWEYHW-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 295.11451
• Monoisotopic Mass: 295.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 39.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas